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Compound of Interest

Compound Name: Orziloben

Cat. No.: B12393117

Orziloben, an investigational drug currently in Phase 2a clinical trials for Intestinal Failure-
Associated Liver Disease (IFALD), requires meticulous disposal procedures to ensure
laboratory safety and environmental compliance. As a synthetic medium-chain fatty acid
analog, its unique properties necessitate a comprehensive understanding of its handling and
waste management. This guide provides essential safety and logistical information, including
operational and disposal plans, to support researchers, scientists, and drug development
professionals.

It is critical to note that a specific Safety Data Sheet (SDS) for Orziloben (also known as
SEFA-6179 or NST-6179) is not publicly available at this stage of its development. Therefore,
the following procedures are based on established best practices for the disposal of
investigational pharmaceuticals. All personnel must consult their institution's Environmental
Health and Safety (EHS) department for specific guidance and to ensure full compliance with
federal, state, and local regulations.

Immediate Safety and Hazard Assessment

Given the lack of a specific SDS, a conservative approach to handling and disposal is
paramount. Researchers should treat Orziloben as a potentially hazardous substance.
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Potential Hazard Recommended Precaution

Handle with appropriate Personal Protective
Unknown Toxicity Equipment (PPE), including lab coat, gloves,

and safety glasses.

Avoid mixing with other chemicals unless
Chemical Reactivity compatibility is known. Store separately from

strong acids, bases, and oxidizing agents.

Prevent release into the environment. Do not

Environmental Impact ) ) ]
dispose of down the drain or in regular trash.

Step-by-Step Disposal Protocol for Orziloben

The proper disposal of Orziloben involves a multi-step process that ensures the safety of
laboratory personnel and prevents environmental contamination.

e Initial Waste Characterization: The first crucial step is to determine if Orziloben is classified
as a hazardous waste under the Resource Conservation and Recovery Act (RCRA). This
determination must be made in consultation with your institution's EHS department.[1][2]
Factors that may influence this classification include its chemical properties and any potential

for toxicity, corrosivity, ignitability, or reactivity.
e Segregation and Labeling:

o Hazardous Waste: If deemed hazardous, Orziloben waste must be segregated from non-
hazardous waste. It should be collected in a designated, compatible container.[3] The
container must be clearly labeled as "Hazardous Waste" and include the full chemical
name ("Orziloben"), the name of the Principal Investigator (PI), the laboratory location,

and the accumulation start date.[3]

o Non-Hazardous Waste: If determined to be non-hazardous, it may be permissible to
dispose of it in a designated "non-hazardous" pharmaceutical waste container, often a red
biohazard-chemotoxic container destined for incineration.[1]

o Storage in a Satellite Accumulation Area (SAA). Labeled hazardous waste containers must
be stored in a designated Satellite Accumulation Area (SAA) within the laboratory. The SAA
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should be located at or near the point of generation and under the control of the laboratory
personnel.

o Waste Pickup and Disposal: Once the container is full or the accumulation time limit is
reached, a request for pickup should be submitted to the institution's EHS department. EHS
will then arrange for the transportation of the waste to a permitted hazardous waste
incinerator through a certified vendor.

o Documentation and Record Keeping: Meticulous records of Orziloben's use and disposal
are mandatory for investigational drugs. This includes documenting the date and amount of
waste generated, the date of pickup, and maintaining any certificates of destruction provided
by the disposal vendor.

Experimental Workflow for Orziloben Disposal

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of Orziloben.
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Figure 1: Orziloben Disposal Workflow
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Figure 2: Disposal Compliance Hierarchy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Disposal of Orziloben: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12393117#orziloben-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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